molecular formula C14H18N4OS B10808598 1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone

1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone

Cat. No.: B10808598
M. Wt: 290.39 g/mol
InChI Key: QMFRXMHTOAGHQD-UHFFFAOYSA-N
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Description

1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone is a useful research compound. Its molecular formula is C14H18N4OS and its molecular weight is 290.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H18N4OS

Molecular Weight

290.39 g/mol

IUPAC Name

1-[4-(5,6-dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone

InChI

InChI=1S/C14H18N4OS/c1-9-10(2)20-14-12(9)13(15-8-16-14)18-6-4-17(5-7-18)11(3)19/h8H,4-7H2,1-3H3

InChI Key

QMFRXMHTOAGHQD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC2=NC=NC(=C12)N3CCN(CC3)C(=O)C)C

Origin of Product

United States

Biological Activity

1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone is a synthetic compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure is characterized by a thieno[2,3-d]pyrimidine core linked to a piperazine moiety. Its molecular formula is C14H18N4OSC_{14}H_{18}N_4OS with a molecular weight of 290.39 g/mol. The presence of the thieno[2,3-d]pyrimidine unit is significant for its biological activity.

1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone primarily targets the Cyclooxygenase-2 (COX-2) enzyme, which plays a crucial role in inflammatory processes. Inhibition of COX-2 can lead to anti-inflammatory effects and has implications in treating conditions such as arthritis and cancer .

Pharmacological Effects

Research indicates that this compound exhibits several biological activities:

  • Anti-inflammatory Activity : By inhibiting COX-2, the compound reduces the synthesis of prostaglandins involved in inflammation.
  • Antitumor Activity : Preliminary studies suggest that it may induce apoptosis in cancer cells through the modulation of various signaling pathways.

Table 1: Summary of Biological Activities

Activity TypeMechanismReference
Anti-inflammatoryCOX-2 inhibition
AntitumorInduction of apoptosis
AntimicrobialInhibition of bacterial growth

Case Study 1: Anti-inflammatory Effects

In a study evaluating the anti-inflammatory properties of various compounds, 1-[4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)piperazin-1-yl]ethanone demonstrated significant inhibition of COX-2 activity compared to standard non-steroidal anti-inflammatory drugs (NSAIDs). The IC50 value for COX-2 inhibition was found to be lower than that of traditional NSAIDs, indicating its potential as a more effective anti-inflammatory agent .

Case Study 2: Antitumor Activity

A recent investigation into the antitumor properties of this compound revealed its ability to induce cell cycle arrest and apoptosis in various cancer cell lines. The study utilized flow cytometry to assess cell viability and apoptosis rates, showing a marked increase in apoptotic cells after treatment with the compound at concentrations as low as 10 µM .

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